molecular formula C15H16O5 B8528668 5-(3-Hydroxypropyl)-2-oxo-4-phenyl-2,5-dihydrofuran-3-yl acetate CAS No. 105364-59-8

5-(3-Hydroxypropyl)-2-oxo-4-phenyl-2,5-dihydrofuran-3-yl acetate

Cat. No.: B8528668
CAS No.: 105364-59-8
M. Wt: 276.28 g/mol
InChI Key: XGFXOVTYBNMDBB-UHFFFAOYSA-N
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Description

5-(3-Hydroxypropyl)-2-oxo-4-phenyl-2,5-dihydrofuran-3-yl acetate is a useful research compound. Its molecular formula is C15H16O5 and its molecular weight is 276.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

105364-59-8

Molecular Formula

C15H16O5

Molecular Weight

276.28 g/mol

IUPAC Name

[2-(3-hydroxypropyl)-5-oxo-3-phenyl-2H-furan-4-yl] acetate

InChI

InChI=1S/C15H16O5/c1-10(17)19-14-13(11-6-3-2-4-7-11)12(8-5-9-16)20-15(14)18/h2-4,6-7,12,16H,5,8-9H2,1H3

InChI Key

XGFXOVTYBNMDBB-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=C(C(OC1=O)CCCO)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(4-Acetoxy-5-oxo-3-phenyl-2,5-dihydro-2-furyl)propionic acid (58 mg) was dissolved in a mixture of tetrahydrofuran (3 ml) and triethylamine (28 μl), and a solution of ethyl chlorocarbonate (19 μl) in tetrahydrofuran (1 ml) was added dropwise slowly at -5° C. over 10 minutes. The mixture was stirred at -5° C. for 30 minutes and filtered. To the filtrate was added a solution of sodium borohydride (23 mg) in water (1 ml) at 10° C. Then, the mixture was stirred at room temperature for 1.5 hours, acidified with cooled 1N hydrochloric acid, and extracted with ethyl acetate. After drying, the solvent was distilled off, and the residue was subjected to preparative silica gel thin layer chromatography (0.5 mm×4, Merck) using 35% ethyl acetate-chloroform as the developing solvent to give 3-hydroxy-5-(3-hydroxypropyl)-4-phenyl-2(5H)-furanone (Compound I, 10 mg) and 3-acetoxy-5-(3-hydroxypropyl)-4-phenyl-2(5H)-furanone (Compound II, 12 mg).
Name
3-(4-Acetoxy-5-oxo-3-phenyl-2,5-dihydro-2-furyl)propionic acid
Quantity
58 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
28 μL
Type
solvent
Reaction Step One
Quantity
19 μL
Type
reactant
Reaction Step Two
Quantity
1 mL
Type
solvent
Reaction Step Two

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